
Application Notes for OSS_128167, a Selective
SIRT6 Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OSS_128167

Cat. No.: B1677512 Get Quote

Introduction

OSS_128167 is a potent and selective, cell-permeable inhibitor of Sirtuin 6 (SIRT6), a member

of the NAD+-dependent class III histone deacetylase family.[1][2][3] SIRT6 plays a crucial role

in various cellular processes, including DNA repair, genome stability, glucose and lipid

metabolism, inflammation, and cancer.[2][4] It primarily functions by deacetylating histone H3 at

lysine 9 (H3K9) and lysine 56 (H3K56).[4] By inhibiting SIRT6, OSS_128167 leads to an

increase in H3K9 acetylation, which in turn modulates the expression of various downstream

targets like GLUT-1 and TNF-α.[1][5][6][7] These application notes provide a summary of

recommended concentrations, experimental protocols, and the signaling pathway associated

with OSS_128167 for in vitro cell treatment.

Mechanism of Action

OSS_128167 exhibits selectivity for SIRT6 with reported IC50 values of 89 µM for SIRT6, 1578

µM for SIRT1, and 751 µM for SIRT2.[1][5][6][7][8] Its inhibitory action increases histone H3K9

acetylation, thereby influencing gene expression and cellular functions.[1][3][5] This mechanism

underlies its observed anti-cancer, anti-inflammatory, and anti-viral effects.[1] For instance, in

the context of Hepatitis B Virus (HBV), OSS_128167 has been shown to suppress HBV

transcription and replication.[1][2] In Diffuse Large B-cell Lymphoma (DLBCL), it inhibits the

PI3K/Akt/mTOR signaling pathway.[9]
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Quantitative Data Summary: Recommended
Concentrations
The effective concentration of OSS_128167 varies depending on the cell line and the biological

endpoint being measured. The following table summarizes concentrations used in various

published studies.
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Cell Line
Concentration
Range

Incubation
Time

Observed
Effect

Reference

BxPC3

(Pancreatic

Cancer)

100 µM 0-24 hours

Increased H3K9

acetylation and

GLUT-1

expression.[1][5]

[10]

[1][5][10]

BxPC3

(Pancreatic

Cancer)

12.5 - 200 µM 24 hours
Functional

assays.
[5]

HepG2.2.15 &

HepG2-NTCP

(Hepatitis B)

100 µM 96 hours

Significant

decrease in HBV

core DNA and

3.5-Kb RNA

levels; inhibition

of HBsAg and

HBeAg

secretion.[1]

[1]

Multiple

Myeloma (MM)

(NCI-H929, LR-

5, Dox40)

200 µM Not Specified

Induces

chemosensitizati

on.[1][7]

[1][7]

H9c2

(Cardiomyocytes

)

"Recommended

dose"
1-36 hours

Aggravated high

glucose-induced

inflammation,

oxidative stress,

fibrosis, and

apoptosis.[4]

[4]

Experimental Protocols
1. Preparation of OSS_128167 Stock Solution
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A concentrated stock solution is typically prepared in Dimethyl Sulfoxide (DMSO) and then

diluted to the final working concentration in cell culture medium.

Reagents and Materials:

OSS_128167 powder

Anhydrous/Sterile DMSO

Protocol:

Briefly centrifuge the vial of OSS_128167 powder to ensure all contents are at the bottom.

Based on vendor information, dissolve OSS_128167 in DMSO to create a high-

concentration stock solution (e.g., 50 mM or as specified).[4][6] Sonication may be

recommended to aid dissolution.[6]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 6 months or -80°C for up to one year.[1]

2. General Protocol for Cell Treatment

This protocol provides a general workflow for treating adherent cells with OSS_128167. This

should be optimized for specific cell lines and experimental designs.

Reagents and Materials:

Cultured cells (e.g., BxPC3)

Complete cell culture medium

OSS_128167 stock solution

Vehicle control (DMSO)

6-well plates or other appropriate culture vessels

Protocol:
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Cell Seeding: Plate cells at a desired density (e.g., 4 x 10^5 BxPC3 cells per well in a 6-

well plate) and allow them to adhere for 24 hours in a CO2 incubator at 37°C.[5][7][10]

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

OSS_128167 stock solution. Dilute the stock solution to the final desired concentration

(e.g., 100 µM) using pre-warmed complete cell culture medium.

Prepare a vehicle control by adding the same volume of DMSO to complete medium as

used for the highest concentration of OSS_128167. The final concentration of DMSO

should typically be kept below 0.1% (v/v).[4]

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of OSS_128167 or the vehicle control.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 18-

24 hours).[5][7][10]

Downstream Analysis: Following incubation, harvest the cells for subsequent analysis.

This may include generating protein lysates for Western blotting to detect levels of

acetylated H3K9, or performing RT-PCR for gene expression analysis.[5][7][10]

Visualizations
Signaling Pathway of OSS_128167
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Caption: Mechanism of OSS_128167 action.
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Caption: General workflow for in vitro cell treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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